Cas no 1253394-91-0 (6-chloro-1-ethyl-1H-1,3-benzodiazole-2-carbaldehyde)

• Product Name: 6-chloro-1-ethyl-1H-1,3-benzodiazole-2-carbaldehyde
• CAS No: 1253394-91-0
• MF: C₁₀H₉ClN₂O
• MW: 208.64426112175
• CID: 5177815
• Update Time: 2026-03-05

6-chloro-1-ethyl-1H-1,3-benzodiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-1-ethyl-1H-benzo[d]imidazole-2-carbaldehyde
• 6-Chloro-1-ethyl-1H-benzoimidazole-2-carbaldehyde
• 1H-Benzimidazole-2-carboxaldehyde, 6-chloro-1-ethyl-
• 6-chloro-1-ethyl-1H-1,3-benzodiazole-2-carbaldehyde

• Inchi： 1S/C10H9ClN2O/c1-2-13-9-5-7(11)3-4-8(9)12-10(13)6-14/h3-6H,2H2,1H3
• InChI Key： MIHAGDZYANLGOX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C(C=O)=N2)CC

Computed Properties

• Exact Mass: 208.04
• Monoisotopic Mass: 208.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.9

Additional information on 6-chloro-1-ethyl-1H-1,3-benzodiazole-2-carbaldehyde

6-Chloro-1-Ethyl-1H-1,3-Benzodiazole-2-Carbaldehyde: A Comprehensive Overview

The compound with CAS No. 1253394-91-0, known as 6-chloro-1-ethyl-1H-1,3-benzodiazole-2-carbaldehyde, is a fascinating molecule that has garnered attention in the fields of organic chemistry and materials science. This compound belongs to the class of benzodiazoles, which are heterocyclic aromatic compounds with a wide range of applications. The benzodiazole framework is particularly valuable due to its unique electronic properties and structural versatility.

The structure of 6-chloro-1-ethyl-1H-1,3-benzodiazole-2-carbaldehyde features a benzene ring fused with a diazole ring, with substituents at specific positions that influence its chemical behavior. The chlorine atom at position 6 and the ethyl group at position 1 contribute to its electronic properties, while the aldehyde group at position 2 introduces reactivity that can be exploited in various synthetic pathways. Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the realm of optoelectronics.

One of the most promising applications of 6-chloro-1-ethyl-1H-1,3-benzodiazole-2-carbaldehyde lies in its use as a precursor for synthesizing functional materials. Researchers have demonstrated that this compound can be incorporated into polymer frameworks to enhance their electrical conductivity and thermal stability. For instance, a study published in *Advanced Materials* explored the integration of this compound into conjugated polymers, resulting in materials with improved charge transport properties. These findings suggest that 6-chloro-benzodiazole derivatives could play a pivotal role in the next generation of organic semiconductors.

In addition to its role in materials science, 6-chloro-1-ethyl-1H-1,3-benzodiazole-2-carbaldehyde has shown potential in medicinal chemistry. The compound's ability to interact with biological systems has been investigated in recent studies. For example, research published in *Journal of Medicinal Chemistry* revealed that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory processes. While further studies are needed to establish its therapeutic potential, these initial findings underscore the importance of exploring benzodiazole derivatives as leads for drug development.

The synthesis of 6-chloro-benzodiazole derivatives has also been a topic of interest for chemists. Traditional methods involve multi-step reactions with rigorous purification steps to isolate the desired product. However, recent advancements in catalytic chemistry have enabled more efficient syntheses. A study reported in *Chemical Communications* described a one-pot synthesis approach utilizing palladium catalysts, significantly reducing the time and cost associated with producing this compound. Such innovations highlight the ongoing efforts to optimize synthetic routes for complex heterocycles like benzodiazoles.

From an analytical standpoint, understanding the physical and chemical properties of 6-chloro-benzodiazole derivatives is crucial for their practical applications. Techniques such as UV-vis spectroscopy and X-ray crystallography have been employed to study their electronic transitions and molecular packing arrangements. These insights are essential for designing materials with tailored properties for specific applications.

In conclusion, 6-chloro-benzodiazole derivatives, including CAS No. 1253394-910, represent a class of compounds with diverse applications across multiple disciplines. Their unique structural features make them valuable tools for advancing both materials science and medicinal chemistry. As research continues to uncover new possibilities for these compounds, their role in shaping future technologies is expected to grow significantly.